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Compound of Interest

Compound Name: MBP146-78

Cat. No.: B1663845

This document provides essential safety and logistical information for the proper disposal of
MBP146-78, a potent and selective inhibitor of cGMP-dependent protein kinases. Adherence to
these procedures is critical for maintaining a safe laboratory environment and ensuring
regulatory compliance.

Immediate Safety and Hazard Assessment

MBP146-78 is classified as a non-hazardous substance or mixture. However, as a standard
laboratory practice, it is crucial to handle all chemical compounds with care.

Key Safety Precautions:

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety glasses, and gloves, when handling MBP146-78.

¢ Avoid Dust Inhalation: Handle the solid compound in a well-ventilated area to minimize the
potential for dust inhalation.

o Spill Management: In case of a spill, prevent further leakage and collect the material using
an absorbent, inert substance. Decontaminate surfaces with alcohol and dispose of the
contaminated material as chemical waste.

Chemical and Physical Properties

A summary of the relevant properties of MBP146-78 is provided below.
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Property Value

CAS Number 188343-77-3
Molecular Formula C21H22FN3
Molecular Weight 335.4 g/mol
Appearance Solid

DMSO: 12 mg/mLEthanol: 12 mg/mLWater:

Solubility
Insoluble

Standard Operating Procedure for Disposal

The disposal of MBP146-78 should follow established protocols for non-hazardous solid
chemical waste. The primary route of disposal is through an approved waste disposal plant, in
accordance with all applicable federal, state, and local regulations.

Step-by-Step Disposal Protocol:
o Waste Identification and Segregation:

o Confirm that the waste contains only MBP146-78 and is not mixed with any hazardous
materials.

o If MBP146-78 is mixed with other chemicals, the entire mixture must be evaluated for
hazardous properties.

o Segregate the non-hazardous MBP146-78 waste from other laboratory waste streams to
prevent cross-contamination.

o Container Selection and Labeling:

o Use a designated, leak-proof container suitable for solid chemical waste. The original
container, if in good condition, is an appropriate choice.

o Clearly label the container with the full chemical name: "MBP146-78".
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o Indicate that the contents are non-hazardous waste.

e Waste Accumulation and Storage:
o Store the waste container in a designated satellite accumulation area within the laboratory.
o Keep the container securely closed except when adding waste.
o Ensure the storage area is away from incompatible materials.

» Disposal Request and Collection:

o Once the container is full, or if the waste is no longer being generated, arrange for its
collection through your institution's Environmental Health & Safety (EH&S) department or
a licensed chemical waste disposal contractor.

o Follow your institution's specific procedures for requesting a waste pickup.
e Record Keeping:

o Maintain a log of all chemical waste generated, including the name of the chemical,
guantity, and date of disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of MBP146-78.
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 To cite this document: BenchChem. [Proper Disposal Procedures for MBP146-78].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663845#mbp146-78-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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